Cas no 40665-68-7 (Dimethyl (3-phenoxy-2-oxoproyl)phosphonate)

• Product Name: Dimethyl (3-phenoxy-2-oxoproyl)phosphonate
• CAS No: 40665-68-7
• MF: C₁₁H₁₅O₅P
• MW: 258.207564592361
• MDL: MFCD00010225
• CID: 55268
• PubChem ID: 253660168
• Update Time: 2025-05-26

Dimethyl (3-phenoxy-2-oxoproyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl (2-oxo-3-phenoxypropyl)phosphonate
• Dimethyl (3-phenoxyacetonyl)phosphonate
• Dimethyl(3-Phenoxy-2-Oxopropyl)Phosphonate
• 1-dimethoxyphosphoryl-3-phenoxypropan-2-one
• DIMETHYL (2-OXO-3-PHENOXYPROP-1-YL)PHOSPHONATE
• Dimethyl (3-phenoxy-2-oxoproyl)phosphonate
• (2-Oxo-3-phenoxypropyl)phosphonic Acid Dimethyl Ester
• Dimethyl 2-oxo-3-phenoxypropylphosphonate
• dimethyl 3-phenoxyacetonylphosphonate
• (3-Phenoxyacetonyl)phosphonic Acid Dimethyl Ester
• NQTSTBMCCAVWOS-UHFFFAOYSA-N
• DIMETHYL (3-PHENOXY-2-OXOPROPYL)PHOSPHONATE
• Phosphonic acid, (2-oxo-3-phenoxypropyl)-, dimethyl ester
• (2-Oxo-3-phenoxy-propyl)-phosphonic acid dimethyl ester
• Phosphonic acid, P-(2-oxo-3-phenoxypropyl)-, dimeth
• dimethyl-(3-phenoxy-2-oxopropyl)-phosphonate
• 40665-68-7
• A873256
• AMY22160
• D4408
• DTXSID30342248
• MFCD00010225
• AS-65432
• FT-0735838
• BCP15047
• Dimethyl 2-oxo-3-phenoxypropylphosphonate #
• Phosphonic acid, P-(2-oxo-3-phenoxypropyl)-, dimethyl ester
• SAED
• Dimethyl P-(2-oxo-3-phenoxypropyl)phosphonate
• AKOS015891031
• CS-0317869
• 7MYZ6P2U9Q
• Dimethyl(3-phenoxyacetonyl)phosphonate
• AC-24771
• SCHEMBL244446
• P-(2-oxo-3-Phenoxypropyl)phosphonic Acid Dimethyl Ester; (2-oxo-3-Phenoxypropyl)phosphonic Acid Dimethyl Ester; (2-Oxo-3-phenoxypropyl)phosphonic Acid Dimethyl Ester; Dimethyl (2-oxo-3-phenoxypropyl)phosphonate; Dimethyl (3-Phenoxyacetonyl)phosphonate; Dimethyl 3-{Phenoxy-2-oxopropylphosphonate
• DTXCID90293328

• MDL： MFCD00010225
• Inchi： 1S/C11H15O5P/c1-14-17(13,15-2)9-10(12)8-16-11-6-4-3-5-7-11/h3-7H,8-9H2,1-2H3
• InChI Key： NQTSTBMCCAVWOS-UHFFFAOYSA-N
• SMILES： P(CC(COC1C=CC=CC=1)=O)(=O)(OC)OC

Computed Properties

• Exact Mass: 258.06600
• Monoisotopic Mass: 258.06571057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.9
• Topological Polar Surface Area: 61.8

Experimental Properties

• Color/Form: liquid
• Boiling Point: 175°C/0.5mmHg(lit.)
• Refractive Index: 1.5150-1.5190
• PSA: 71.64000
• LogP: 2.12040
• Solubility: Not determined

Dimethyl (3-phenoxy-2-oxoproyl)phosphonate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37-S39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Dimethyl (3-phenoxy-2-oxoproyl)phosphonate

Dimethyl (3-phenoxy-2-oxoproyl)phosphonate: A Comprehensive Overview

The compound with CAS No. 40665-68-7, commonly referred to as Dimethyl (3-phenoxy-2-oxoproyl)phosphonate, is a significant molecule in the field of organic chemistry, particularly in the realm of phosphonate derivatives. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including agriculture, pharmaceuticals, and materials science.

Dimethyl (3-phenoxy-2-oxoproyl)phosphonate is characterized by its phosphonate group, which is a key functional group in this molecule. The phosphonate group consists of a central phosphorus atom bonded to two oxygen atoms and two organic groups, in this case, methyl groups. This structure imparts the compound with versatile reactivity and stability, making it suitable for a wide range of chemical reactions.

Recent studies have highlighted the potential of Dimethyl (3-phenoxy-2-oxoproyl)phosphonate as a precursor in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel pesticides and herbicides, leveraging its ability to inhibit specific enzymes involved in plant growth regulation. These findings underscore the importance of this compound in sustainable agriculture practices.

In addition to its agricultural applications, Dimethyl (3-phenoxy-2-oxoproyl)phosphonate has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in advanced materials such as polymers and composites. Scientists have investigated its ability to enhance the mechanical and thermal stability of polymer matrices, which could lead to innovations in industries ranging from electronics to aerospace.

The synthesis of Dimethyl (3-phenoxy-2-oxoproyl)phosphonate involves a multi-step process that typically begins with the preparation of the corresponding phosphonic acid derivative. This is followed by methylation using methylating agents such as methyl iodide or dimethyl sulfate under controlled conditions. The reaction conditions are critical to ensure high yield and purity of the final product.

From a structural standpoint, Dimethyl (3-phenoxy-2-oxoproyl)phosphonate features a phenoxy group attached to a propanoyl chain, which is further substituted with an oxo group at the second position. This arrangement confers the molecule with both hydrophilic and hydrophobic characteristics, enhancing its solubility properties and compatibility with various solvents.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of Dimethyl (3-phenoxy-2-oxoproyl)phosphonate at an atomic level. These studies have provided insights into its bonding interactions and reaction mechanisms, paving the way for more efficient synthetic pathways and tailored applications.

In conclusion, Dimethyl (3-phenoxy-2-oxoproyl)phosphonate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with ongoing research into its potential uses, position it as a key player in the development of innovative solutions for modern challenges.